Cas no 42867-34-5 (1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 42867-34-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 331381
• PubChem ID: 302279
• Update Time: 2025-11-02

1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-[(4-methylphenyl)methyl]-
• 1-((4-methylphenyl)methyl)-1H-pyrrole-2,5-dione
• 1-[(4-methylphenyl)methyl]pyrrole-2,5-dione
• N-((4-METHYLPHENYL)METHYL)MALEIMIDE
• 1-(4-methylbenzyl)-1H-pyrrole-2,5-dione
• AC1L705V
• CTK4I6723
• F3205-0019
• Maybridge3_005976
• MolPort-000-929-071
• NSC186043
• SureCN4800190
• NSC-186043
• 42867-34-5
• VU0513153-1
• HMS1447P14
• DTXSID00307026
• FT-0605458
• IDI1_017363
• AKOS000249135
• Cyto9H11
• SCHEMBL4800190
• 1-[(4-Methylphenyl)methyl]-1H-pyrrole-2,5-dione
• 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione

• Inchi： 1S/C12H11NO2/c1-9-2-4-10(5-3-9)8-13-11(14)6-7-12(13)15/h2-7H,8H2,1H3
• InChI Key： PKRXXDLNTFLPRG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 353.3°Cat760mmHg
• Flash Point: 162°C
• Refractive Index: 1.612
• PSA: 37.38000
• LogP: 1.35790

1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione

Comprehensive Guide to 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 42867-34-5)

1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 42867-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of N-substituted maleimide derivatives, which are known for their versatile applications in drug development and material science. Its unique structure, featuring a pyrrole-2,5-dione core and a 4-methylphenylmethyl substituent, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a Michael acceptor, a property that enables it to participate in key biochemical reactions. This characteristic is being explored in the design of enzyme inhibitors and anti-inflammatory compounds, aligning with current trends in precision medicine and targeted drug delivery systems.

From a chemical perspective, CAS No. 42867-34-5 exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its molecular formula, C₁₂H₁₁NO₂, and molecular weight of 201.22 g/mol are frequently cited in technical literature. The compound's melting point and solubility profile are critical parameters for researchers working on formulation development, especially in the context of biocompatible materials and drug delivery systems.

In the pharmaceutical industry, 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione is being investigated for its potential applications in cancer research and neurodegenerative disease studies. Recent publications have highlighted its interaction with specific protein targets, which could lead to breakthroughs in personalized medicine. These developments coincide with the increasing global focus on rare disease treatments and orphan drug development, making this compound particularly relevant to current medical challenges.

The synthesis of 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to its production, reflecting the industry's shift toward sustainable manufacturing practices. These methods aim to reduce waste and improve atom economy, addressing environmental concerns while maintaining product quality.

Analytical characterization of CAS No. 42867-34-5 employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially when used as a pharmaceutical intermediate. The growing availability of high-throughput screening technologies has further enhanced research capabilities involving this compound, enabling faster evaluation of its biological activities.

From a commercial perspective, the demand for 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione has been steadily increasing, particularly from contract research organizations and academic institutions. Market analyses indicate growing interest in specialty chemicals for drug discovery, with this compound representing a niche but important segment. Suppliers are responding by improving batch-to-batch consistency and developing custom synthesis services to meet diverse research needs.

Storage and handling of CAS No. 42867-34-5 require standard laboratory precautions. The compound should be kept in airtight containers under appropriate temperature conditions to maintain stability. While not classified as hazardous under normal circumstances, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione may explore its potential in bioconjugation chemistry and proteomics research. The compound's reactivity profile suggests possible applications in biomarker development and diagnostic agent design. These potential uses align with emerging trends in theranostics and companion diagnostics, areas that are revolutionizing modern healthcare approaches.

For researchers seeking detailed technical information about 1-(4-methylphenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione, comprehensive spectral data and analytical reports are available from reputable chemical suppliers. The compound's structure-activity relationships continue to be an active area of investigation, with new findings regularly appearing in peer-reviewed journals focused on medicinal chemistry and chemical biology.